3-bromo-N-(4-ethylphenyl)benzamide
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Description
3-Bromo-N-(4-ethylphenyl)benzamide is a brominated benzamide derivative characterized by a benzoyl group substituted with a bromine atom at the 3-position and an ethylphenylamide moiety at the para position of the aromatic ring. Its molecular formula is C₁₅H₁₄BrNO, with a molecular weight of 304.19 g/mol.
Properties
Molecular Formula |
C15H14BrNO |
|---|---|
Molecular Weight |
304.18 g/mol |
IUPAC Name |
3-bromo-N-(4-ethylphenyl)benzamide |
InChI |
InChI=1S/C15H14BrNO/c1-2-11-6-8-14(9-7-11)17-15(18)12-4-3-5-13(16)10-12/h3-10H,2H2,1H3,(H,17,18) |
InChI Key |
NHBNPLUKZQIVPF-UHFFFAOYSA-N |
Canonical SMILES |
CCC1=CC=C(C=C1)NC(=O)C2=CC(=CC=C2)Br |
Origin of Product |
United States |
Preparation Methods
The synthesis of 3-bromo-N-(4-ethylphenyl)benzamide typically involves the bromination of N-(4-ethylphenyl)benzamide. One common method is the use of N-bromosuccinimide (NBS) as the brominating agent in the presence of a radical initiator . The reaction is carried out under controlled conditions to ensure selective bromination at the desired position on the benzene ring. Industrial production methods may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity.
Chemical Reactions Analysis
3-bromo-N-(4-ethylphenyl)benzamide undergoes various chemical reactions, including:
Substitution Reactions: The bromine atom can be substituted by other nucleophiles, such as amines or thiols, under appropriate conditions.
Oxidation Reactions: The compound can undergo oxidation reactions, particularly at the benzylic position, leading to the formation of corresponding benzoic acid derivatives.
Scientific Research Applications
3-bromo-N-(4-ethylphenyl)benzamide has several applications in scientific research:
Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.
Biology: The compound can be used in studies involving enzyme inhibition and protein-ligand interactions.
Industry: Utilized in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 3-bromo-N-(4-ethylphenyl)benzamide involves its interaction with specific molecular targets, such as enzymes or receptors. The bromine atom and the benzamide moiety play crucial roles in binding to these targets, leading to inhibition or modulation of their activity. The exact pathways and molecular targets can vary depending on the specific application and context of use .
Comparison with Similar Compounds
Pharmacological Relevance
Comparison with Similar Compounds
Structural Analogs and Substitution Patterns
The following table summarizes key structural analogs and their distinguishing features:
Physicochemical Properties
- Hydrogen Bonding and Solubility: Compounds with methoxy or anilino groups (e.g., 3-bromo-4-methoxy-N-[4-(phenylamino)phenyl]benzamide) exhibit higher polarity, enhancing aqueous solubility compared to purely hydrophobic analogs like 3-bromo-N-(4-ethylphenyl)benzamide .
- Rotatable Bonds and Flexibility : The number of rotatable bonds influences pharmacokinetics. For example, ZINC33268577 has 5 rotatable bonds , while tivozanib (a reference VEGFR-2 inhibitor) has 6 , suggesting comparable conformational flexibility .
Pharmacological Activity
- VEGFR-2 Inhibition: ZINC33268577 and 3-bromo-N-(4-ethylphenyl)benzamide share a brominated benzamide core, critical for binding to the VEGFR-2 active site.
- Anticancer Activity : Derivatives like 5-(3-bromophenyl)-N-aryl-4H-1,2,4-triazine-3-carboxamide demonstrate apoptosis-inducing effects in cancer cells, suggesting brominated benzamides may act via DNA damage or kinase inhibition pathways .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
